Cas no 2138057-49-3 (1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine)

• Product Name: 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine
• CAS No: 2138057-49-3
• MF: C₈H₁₇ClN₂O₂S
• MW: 240.750779867172
• CID: 6587230
• PubChem ID: 165496685
• Update Time: 2025-10-31

1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2138057-49-3
• 1-chloromethanesulfonyl-2,4,6-trimethylpiperazine
• EN300-1155232
• 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine

• Inchi： 1S/C8H17ClN2O2S/c1-7-4-10(3)5-8(2)11(7)14(12,13)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： LCWUKIRLUUAGNV-UHFFFAOYSA-N
• SMILES： ClCS(N1C(C)CN(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 240.0699267g/mol
• Monoisotopic Mass: 240.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49Ų

Additional information on 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine

1-Chloromethanesulfonyl-2,4,6-Trimethylpiperazine: A Comprehensive Overview

The compound 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine, with the CAS number 2138057-49-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of the chloromethanesulfonyl group at position 1 and three methyl groups at positions 2, 4, and 6 imparts unique chemical properties that make it valuable for various applications.

The structural uniqueness of 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine lies in its combination of electron-withdrawing and electron-donating groups. The chloromethanesulfonyl group is a strong electron-withdrawing substituent, while the methyl groups are electron-donating. This balance creates a molecule with versatile reactivity, making it suitable for use as an intermediate in the synthesis of complex organic compounds. Recent studies have highlighted its potential in the development of novel pharmaceutical agents and advanced materials.

Recent research has focused on the synthesis and characterization of 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic substitution reactions and coupling techniques. These studies have not only improved the efficiency of synthesis but also provided deeper insights into the compound's reactivity under different conditions.

In terms of applications, 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block has led to its use in the design of bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its role in the development of antiviral agents and anticancer drugs. The compound's unique electronic properties make it an attractive candidate for drug design.

The environmental impact of 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine has also been a topic of recent interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These findings are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, 1-Chloromethanesulfonyl-2,4,6-trimethylpiperazine is a compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it a valuable tool for researchers in organic synthesis and materials science. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge is expected to grow further.